2-Amino-3-(4-ethenesulfonylamino-phenyl)-propionic acid

Specification

• Molecular Formula: C11H14N2O4S
• Molecular Weight: 270.31 g/mol
• IUPAC Name: 2-amino-3-[4-(ethenylsulfonylamino)phenyl]propanoic acid
• Standard InChI: InChI=1S/C11H14N2O4S/c1-2-18(16,17)13-9-5-3-8(4-6-9)7-10(12)11(14)15/h2-6,10,13H,1,7,12H2,(H,14,15)
• Standard InChI Key: ZFASEKFUMFQQSX-UHFFFAOYSA-N
• Canonical SMILES: C=CS(=O)(=O)NC1=CC=C(C=C1)CC(C(=O)O)N

Introduction

Structural and Functional Characteristics

Molecular Architecture

The compound’s molecular formula, $\text{C}_{11}\text{H}_{14}\text{N}_{2}\text{O}_{4}\text{S}$, reflects a hybrid structure combining aromatic, sulfonamide, and amino acid motifs. Key components include:

• Phenyl ring: Substituted at the para position with an ethenesulfonylamino group ($-\text{NH-SO}_2-\text{CH}=\text{CH}_2$).

• Amino acid backbone: A three-carbon chain with an amino group ($-\text{NH}_2$) at the alpha position and a carboxylic acid (-\text{COOH) at the terminal carbon.

The sulfonamide group introduces polarity and hydrogen-bonding capacity, while the vinyl sulfone moiety ($-\text{SO}_2-\text{CH}=\text{CH}_2$) may confer reactivity toward nucleophilic residues in biological targets.

Table 1: Structural Comparison with Related Compounds

Compound Name	Molecular Formula	Functional Groups	Key Applications
2-Amino-3-(4-ethenesulfonylamino-phenyl)-propionic acid	$\text{C}_{11}\text{H}_{14}\text{N}_{2}\text{O}_{4}\text{S}$	Sulfonamide, amino acid, vinyl sulfone	Enzyme inhibition, peptide synthesis
3-(4-Aminophenyl)propionic acid	$\text{C}_9\text{H}_{11}\text{NO}_2$	Phenyl, amino, carboxylic acid	Peptide modification
L-DOPA	$\text{C}_9\text{H}_{11}\text{NO}_4$	Catechol, amino, carboxylic acid	Parkinson’s disease treatment

Synthesis and Physicochemical Properties

Physicochemical Data

• Molecular weight: 270.31 g/mol.

• Solubility: Predicted to exhibit moderate solubility in polar solvents (e.g., DMSO, water) due to ionizable carboxylic acid and sulfonamide groups.

• Stability: The vinyl sulfone group may render the compound susceptible to nucleophilic attack, necessitating storage under inert conditions.

Biological Interactions and Mechanisms

Peptide Synthesis Applications

The amino acid backbone enables incorporation into peptide chains, as demonstrated by 3-(4-aminophenyl)propionic acid’s use in solid-phase synthesis. Functionalization with the ethenesulfonyl group could enhance peptide stability or confer targeting capabilities.

Comparative Analysis with Structural Analogs

Functional Group Contributions

• Sulfonamide vs. amine: The sulfonamide in 2-amino-3-(4-ethenesulfonylamino-phenyl)-propionic acid enhances electronegativity compared to 3-(4-aminophenyl)propionic acid, potentially improving binding affinity.

• Vinyl sulfone vs. catechol: Unlike L-DOPA’s catechol moiety, the vinyl sulfone offers covalent modification potential via Michael addition reactions.

Table 2: Biological Activity Comparison

Compound	Target Enzymes	Therapeutic Area
2-Amino-3-(4-ethenesulfonylamino-phenyl)-propionic acid	MMPs, proteases	Cancer, autoimmune diseases
L-DOPA	Dopa decarboxylase	Parkinson’s disease
3-(4-Aminophenyl)propionic acid	Peptide ligands	Diagnostic agents